Cas no 36053-96-0 (7-Methyl-2,3-dihydroquinolin-4(1H)-one)

• Product Name: 7-Methyl-2,3-dihydroquinolin-4(1H)-one
• CAS No: 36053-96-0
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD10697717
• CID: 1111481
• Update Time: 2025-04-24

7-Methyl-2,3-dihydroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-7-methyl-4(1H)-Quinolinone
• 7-methyl-2,3-dihydro-1H-quinolin-4-one
• 7-Methyl-2,3-dihydroquinolin-4(1H)-one

• MDL： MFCD10697717
• Inchi： 1S/C10H11NO/c1-7-2-3-8-9(6-7)11-5-4-10(8)12/h2-3,6,11H,4-5H2,1H3
• InChI Key： VQWWRJNHWRYMLD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C)=CC=2NCC1

Computed Properties

• Exact Mass: 161.08413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-Methyl-2,3-dihydroquinolin-4(1H)-one

2,3-Dihydro-7-Methyl-4(1H)-Quinolinone: A Comprehensive Overview

2,3-Dihydro-7-Methyl-4(1H)-Quinolinone, also known by its CAS number 36053-96-0, is a compound of significant interest in various fields of chemistry and pharmacology. This compound belongs to the class of quinolinones, which are heterocyclic aromatic compounds with a wide range of applications. The structure of 2,3-dihydro-7-methyl-4(1H)-quinolinone consists of a quinoline ring system with a methyl group at position 7 and a ketone group at position 4. The dihydro designation indicates the presence of two hydrogen atoms in the ring system, contributing to its unique chemical properties.

The synthesis of 2,3-dihydro-7-methyl-4(1H)-quinolinone has been extensively studied, with various methods reported in the literature. One common approach involves the cyclization of amino carbonyl compounds under specific reaction conditions. The methyl group at position 7 plays a crucial role in stabilizing the molecule and influencing its reactivity. Recent studies have explored the use of microwave-assisted synthesis to enhance the efficiency and yield of this compound, demonstrating the potential for scalable production.

In terms of applications, 2,3-dihydro-7-methyl-4(1H)-quinolinone has shown promise in the field of drug discovery. Its structural features make it an attractive candidate for designing bioactive molecules with potential therapeutic applications. For instance, researchers have investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related therapies.

Beyond pharmacology, 2,3-dihydro-7-methyl-4(1H)-quinolinone has also found applications in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics and optoelectronic devices. Recent advancements have highlighted its potential as a building block for constructing advanced materials with tailored electronic properties.

The physical properties of CAS No 36053-96-0 are well-documented, including its melting point, boiling point, and solubility characteristics. These properties are critical in determining its suitability for various industrial and laboratory applications. For example, its high solubility in organic solvents facilitates its use in reaction mixtures and formulation development.

In conclusion, 2,3-dihydro-7-methyl-4(1H)-quinolinone, or CAS No 36053-96-0, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.